Cas no 1537406-67-9 ((4-Bromo-3-fluorophenyl)methanethiol)

(4-Bromo-3-fluorophenyl)methanethiol is a specialized organosulfur compound featuring both bromo and fluoro substituents on the phenyl ring, along with a reactive methanethiol (–CH₂SH) functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The bromo and fluoro groups enhance its utility in cross-coupling reactions, while the thiol moiety allows for further derivatization via thiol-ene click chemistry or metal coordination. Its well-defined reactivity and stability under controlled conditions make it suitable for precise synthetic applications. Proper handling under inert atmospheres is recommended due to the thiol group's sensitivity to oxidation.

(4-Bromo-3-fluorophenyl)methanethiol structure

1537406-67-9 structure

Product Name:(4-Bromo-3-fluorophenyl)methanethiol

CAS No:1537406-67-9

MF:C₇H₆BrFS

MW:221.089943408966

CID:5716934

PubChem ID:81440838

Update Time:2025-06-08

(4-Bromo-3-fluorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

- AKOS020018835
- 1537406-67-9
- (4-bromo-3-fluorophenyl)methanethiol
- EN300-1288948
- (4-Bromo-3-fluorophenyl)methanethiol
- Inchi： 1S/C7H6BrFS/c8-6-2-1-5(4-10)3-7(6)9/h1-3,10H,4H2
- InChI Key： GMYAJPWXUREPAA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(CS)=CC=1F

Computed Properties

Exact Mass: 219.93576g/mol
Monoisotopic Mass: 219.93576g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 1Å²

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